Cas no 2229241-01-2 (3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229241-01-2
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 5898209
• PubChem ID: 165881489
• Update Time: 2025-10-31

3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1781489
• 2229241-01-2

• Inchi： 1S/C11H12F2O3/c1-6-3-4-8(12)7(9(6)13)5-11(2,16)10(14)15/h3-4,16H,5H2,1-2H3,(H,14,15)
• InChI Key： HQOSNXUGJREWAG-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC(C(=O)O)(C)O)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229241-01-2)

3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229241-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with fluorine atoms and a hydroxyl group attached to a branched aliphatic side chain. The presence of fluorine atoms at the 2,6-difluoro position and a 3-methyl group on the phenyl ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid can be described as follows: it consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, a methyl group at the 3 position, and an ester-like functionality linked to a hydroxyl-bearing isobutyl group. This arrangement creates a molecule with potential applications in drug discovery, particularly as an intermediate in the synthesis of more complex pharmacophores. The hydroxy and methyl groups contribute to hydrogen bonding capabilities and lipophilicity, respectively, which are critical factors in determining molecular interactions with biological targets.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atoms in 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid play a pivotal role in modulating these properties. Fluorine's ability to influence electronic distribution through inductive effects and its high electronegativity can lead to stronger interactions with biological receptors. Additionally, fluorinated compounds often exhibit greater resistance to enzymatic degradation, extending their half-life in vivo.

One of the most compelling aspects of this compound is its potential as a building block for developing therapeutic agents targeting various diseases. For instance, studies have shown that aryl-substituted carboxylic acids can serve as key motifs in kinase inhibitors, which are widely used in oncology. The combination of a methylphenyl ring with fluorine substituents may enhance binding to protein targets by optimizing hydrophobic interactions and reducing conformational flexibility. Furthermore, the presence of a hydroxyl group provides opportunities for further derivatization, allowing chemists to fine-tune solubility and bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, further underscoring the importance of structural features like those found in 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid. Molecular docking simulations have been employed to explore its potential interactions with enzymes such as protein kinases and metabolic enzymes. These studies suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by fluorination and esterification steps. The introduction of fluorine atoms often necessitates specialized conditions due to their reactivity and sensitivity to nucleophiles or electrophiles. However, recent methodologies have improved the efficiency of these transformations, making it more feasible to produce complex fluorinated aryl compounds on scale.

In addition to its pharmaceutical applications, 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid may find utility in materials science and agrochemical research. The unique combination of functional groups makes it an interesting candidate for designing advanced polymers or specialty chemicals with tailored properties. For example, its ability to participate in hydrogen bonding could be exploited in creating novel materials with enhanced stability or conductivity.

The regulatory landscape for fluorinated compounds is evolving as their importance grows in drug development. Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for assessing the safety and efficacy of drugs containing fluorine atoms. Manufacturers must navigate these regulations carefully when developing new therapeutics based on such scaffolds. Nevertheless, the benefits offered by fluorinated molecules continue to drive innovation in medicinal chemistry.

Future research directions for 3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid may include exploring its derivatives for improved pharmacological profiles or investigating its role in drug delivery systems. The compound's structural versatility allows for modifications that could enhance its solubility, permeability across biological membranes (such as the blood-brain barrier), or resistance to metabolic degradation. By leveraging computational tools alongside experimental validation, scientists can accelerate the discovery process and identify new applications for this promising chemical entity.

In conclusion,3-(2,6-difluoro-3-methylphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229241-01-2) represents an intriguing molecule with significant potential across multiple scientific disciplines. Its unique structural features—particularly the presence of fluorine atoms, a methylphenyl ring, and an ester-like functionality—make it a valuable asset for synthetic chemists seeking novel bioactive scaffolds. As research continues to uncover new therapeutic opportunities and refine synthetic methodologies,this compound is poised to play an important role in advancing both academic investigations and industrial applications.